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Compound of Interest

Compound Name: Boc-lys(tfa)-osu

CAS No.: 34695-46-0

Cat. No.: B558165

Get Quote

Nα-Boc-Nε-trifluoroacetyl-L-lysine N-hydroxysuccinimide ester, commonly abbreviated as Boc-
Lys(Tfa)-OSu, is a cornerstone reagent in the fields of peptide synthesis and bioconjugation.[1]

Its structure features an α-amine protected by a tert-butyloxycarbonyl (Boc) group, a side-chain

ε-amine protected by a trifluoroacetyl (Tfa) group, and a carboxyl group activated as an N-

hydroxysuccinimide (OSu) ester. This configuration makes it an invaluable building block for

introducing a selectively protected lysine residue into a peptide sequence or for conjugating

molecules to primary amines.

The Boc group provides temporary protection, readily removed under acidic conditions, such as

with trifluoroacetic acid (TFA).[2][3] The Tfa group offers orthogonal stability, as it is typically

removed under basic conditions. The OSu ester is a highly reactive group designed for efficient

formation of stable amide bonds with primary amines.[4][5] However, this high reactivity is a

double-edged sword. The success of any protocol utilizing Boc-Lys(Tfa)-OSu is fundamentally

dependent on a thorough understanding of its solubility and stability. Mishandling this reagent

by failing to respect its chemical properties is a frequent source of low yields and failed

conjugations. This guide provides field-proven insights and detailed protocols to empower

researchers to maximize the potential of this versatile molecule.
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Caption: Chemical structure of Boc-Lys(Tfa)-OSu.[6]

PART 1: Solubility Profile - A Guide to Solvent
Selection
The solubility of Boc-Lys(Tfa)-OSu is dictated by the physicochemical properties of its

constituent groups. The large, nonpolar Boc protecting group and the lysine side chain give it

considerable hydrophobic character, favoring solubility in organic solvents. The OSu ester itself

has moderate polarity. As with most active esters, its solubility in aqueous media is limited and

highly problematic due to rapid hydrolysis.[7]

Causality of Solvent Compatibility
The choice of solvent is not merely about dissolution; it is the first line of defense in preserving

the reagent's integrity. The primary goal is to dissolve the compound in a manner that maintains

the reactivity of the OSu ester while being compatible with the downstream application.

Anhydrous, aprotic solvents are strongly preferred because they lack the reactive protons that

can participate in degradation pathways.

Quantitative Solubility Data
The following table summarizes the solubility of Boc-Lys(Tfa)-OSu in common laboratory

solvents. This data is critical for preparing stock solutions and performing reactions.
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Solvent Formula Type Solubility
Rationale &
Practical
Notes

Dimethylformami

de (DMF)
C₃H₇NO Polar Aprotic Highly Soluble

Excellent choice

for stock

solutions and

reaction media.

Ensure use of

anhydrous grade

as DMF is

hygroscopic.

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Polar Aprotic Highly Soluble

Another excellent

choice for high-

concentration

stock solutions.

[7][8] Must be

anhydrous.

Dichloromethane

(DCM)
CH₂Cl₂ Nonpolar Soluble

Good for

reactions and

workups where a

less polar solvent

is required.[8]

Chloroform CHCl₃ Nonpolar Soluble

Similar to DCM,

effective for

dissolving the

compound.[8]

Ethyl Acetate

(EtOAc)
C₄H₈O₂ Polar Aprotic Soluble

Often used in

purification

(chromatography

) and extraction.

[9]

Acetonitrile

(ACN)

C₂H₃N Polar Aprotic Moderately

Soluble

Commonly used

as a mobile

phase in HPLC
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analysis of purity

and stability.

Aqueous Buffers

(e.g., PBS)
N/A Protic/Aqueous

Sparingly

Soluble

Not

recommended

for dissolution or

storage.

Compound is

susceptible to

rapid hydrolysis.

[4][7]

Experimental Protocol: Solubility Determination
This protocol provides a self-validating system for determining the approximate solubility of

Boc-Lys(Tfa)-OSu in a solvent of interest.

Objective: To determine the concentration at which Boc-Lys(Tfa)-OSu fully dissolves in a given

anhydrous solvent at room temperature.

Methodology:

Preparation: Dispense 1.0 mg of Boc-Lys(Tfa)-OSu into a dry, clean glass vial. Ensure all

glassware is free of moisture.

Solvent Addition: Add the chosen anhydrous solvent (e.g., DMF) to the vial in small, precise

increments (e.g., 20 µL) using a calibrated micropipette.

Dissolution: After each addition, vortex the vial for 30-60 seconds at room temperature.

Visual Inspection: Carefully observe the solution against a dark background. The point of

complete dissolution is reached when no solid particles are visible.

Calculation: Record the total volume of solvent added. Calculate the solubility: Solubility

(mg/mL) = 1.0 mg / Total Volume of Solvent (mL)

Confirmation: To confirm saturation, add a tiny additional crystal of the compound. If it fails to

dissolve, the solution is saturated.
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Caption: Experimental workflow for solubility determination.

PART 2: Stability Profile - Preserving Chemical
Integrity
The OSu ester is an "active ester," meaning it is intentionally designed to be a good leaving

group to facilitate aminolysis.[10][11] This inherent reactivity makes Boc-Lys(Tfa)-OSu highly

susceptible to degradation, primarily through hydrolysis.
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Primary Degradation Pathway: Hydrolysis
The most significant threat to the stability of Boc-Lys(Tfa)-OSu is moisture.[4][5] The N-

hydroxysuccinimide ester undergoes hydrolysis to yield the inactive Boc-Lys(Tfa)-OH

carboxylic acid and free N-hydroxysuccinimide (NHS). This reaction consumes the active

reagent, rendering it incapable of participating in the desired coupling reaction.

The rate of hydrolysis is highly dependent on pH.

Acidic Conditions (pH < 6): Hydrolysis is relatively slow. The compound exhibits its highest

stability in solution at a slightly acidic pH.

Neutral Conditions (pH ≈ 7): The rate of hydrolysis increases.

Basic Conditions (pH > 7.5): Hydrolysis is significantly accelerated. This presents a

challenge, as most amine coupling reactions are performed at a slightly basic pH (e.g., 8.0-

8.5) to ensure the nucleophilic amine is deprotonated.[3] This necessitates using freshly

prepared solutions of the OSu ester and minimizing reaction times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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